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Compound of Interest

Compound Name:
Methyl hydrogen

sulfate;phenazine

Cat. No.: B7908697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Phenazine methosulfate (PMS), with the CAS number 299-11-6, is a versatile quaternary

ammonium salt of phenazine. It is widely utilized in biochemical and cellular research as an

electron carrier, facilitating the transfer of electrons from a donor, such as NADH or NADPH, to

an acceptor, like a tetrazolium salt. This property makes it an invaluable tool in a variety of

assays for measuring enzyme activity and cell viability. Beyond its role as a laboratory reagent,

PMS has been shown to induce oxidative stress and apoptosis in cancer cells, highlighting its

potential in drug development research. This technical guide provides an in-depth overview of

the properties, applications, and experimental protocols related to Phenazine Methosulfate.

Core Properties of Phenazine Methosulfate
Phenazine methosulfate is a yellow to orange crystalline powder with a range of chemical and

physical properties that are critical to its function in experimental settings.

Physicochemical Properties
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Property Value References

CAS Number 299-11-6

Molecular Formula C₁₄H₁₄N₂O₄S

Molecular Weight 306.34 g/mol

Appearance
Dark yellow to brown or khaki

crystalline powder

Melting Point 158-160 °C (decomposes)

UV Absorption (λmax) 387.5 nm (in H₂O)

Solubility
Solvent Solubility References

Water
Soluble (approx. 200 mg/mL at

20°C)

Methanol Soluble

Ethanol Soluble

DMSO ~10 mg/mL

Dimethylformamide (DMF) ~10 mg/mL

Benzene Insoluble

Diethyl ether Insoluble

Stability and Storage
Phenazine methosulfate is stable under recommended storage conditions but is sensitive to

light. Aqueous solutions of PMS are not stable and should be prepared fresh. It is incompatible

with strong oxidizing agents. For long-term storage, it should be kept at -20°C.
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The primary biological activity of PMS stems from its ability to act as an electron carrier. This

property is harnessed in numerous biochemical assays. Furthermore, its capacity to generate

reactive oxygen species (ROS) underlies its cytotoxic effects.

Role as an Electron Carrier
PMS is an efficient electron acceptor that can be reduced by NADH or NADPH non-

enzymatically. The reduced PMS can then donate electrons to various acceptor molecules,

including tetrazolium salts (like MTT, XTT, and INT), cytochrome c, and indophenols. This

electron relay is the basis for its use in quantifying the activity of dehydrogenases and other

oxidoreductases.

To cite this document: BenchChem. [Phenazine Methosulfate (CAS 299-11-6): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7908697#phenazine-methosulfate-cas-number-299-
11-6-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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